Cas no 110704-26-2 (Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)-)

• Product Name: Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)-
• CAS No: 110704-26-2
• MF: C₁₁H₁₂ClNS
• MW: 225.737680435181
• CID: 128919
• PubChem ID: 14810678
• Update Time: 2025-04-18

Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)-
• Benzothiazole, 2-(chloromethyl)-6-(1-methylethyl)- (9CI)
• 110704-26-2
• Benzothiazole, 2-(chloromethyl)-6-(1-methylethyl)-
• Benzothiazole,2-(chloromethyl)-6-(1-methylethyl)-(9ci)
• 2-(chloromethyl)-6-propan-2-yl-1,3-benzothiazole

• Inchi： 1S/C11H12ClNS/c1-7(2)8-3-4-9-10(5-8)14-11(6-12)13-9/h3-5,7H,6H2,1-2H3
• InChI Key： UKSMALHVPCPDJJ-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=CC=C(C=C2S1)C(C)C

Computed Properties

• Exact Mass: 225.03800
• Monoisotopic Mass: 225.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 4.15850